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Compound of Interest

Compound Name: Rubropunctamine

L  Get Quote

Cat. No.: B1680260

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal plans for
the handling of Rubropunctamine. The information herein is intended to ensure the safety of
laboratory personnel and to provide a framework for the responsible management of this
compound.

Compound Information and Hazard Identification

Rubropunctamine is a red azaphilone pigment produced by fungi of the Monascus genus. It is
recognized for its antimicrobial and anti-inflammatory properties. However, it is crucial to note
that Rubropunctamine is also reported to be potentially embryotoxic and teratogenic.

Chemical and Physical Properties

Property Value

CAS Number 514-66-9
Molecular Formula C21H23NOa
Molecular Weight 353.41 g/mol
Appearance Red Pigment
Storage Store at -20°C
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Hazard Statement: While a specific Safety Data Sheet (SDS) from one supplier indicates no

potential health effects, other sources highlight that Rubropunctamine is potentially

embryotoxic and teratogenic[1]. Given this conflicting information and the serious nature of

potential reproductive toxicity, it is imperative to handle Rubropunctamine with the highest

degree of caution, treating it as a hazardous compound.

Personal Protective Equipment (PPE)

Due to the potential for embryotoxicity and teratogenicity, a stringent PPE protocol is

mandatory when handling Rubropunctamine in any form (powder or solution).

Recommended PPE for Handling Rubropunctamine:

PPE Category Specification Rationale
Prevents skin contact and
) o absorption. Double gloving
Double-gloving with nitrile )
Gloves provides an extra layer of

gloves.

protection against potential

tears or punctures.

Eye Protection

Chemical safety goggles and a

face shield.

Protects eyes and face from
splashes of liquids or airborne

powder.

Lab Coat

A disposable, back-closing,

long-sleeved gown.

Protects skin and personal
clothing from contamination.
Disposable gowns prevent the
spread of the compound

outside the laboratory.

Respiratory Protection

A NIOSH-approved N95

respirator or higher.

Prevents inhalation of the
powdered form of the

compound.

Footwear

Closed-toe shoes. Shoe

covers are recommended.

Protects feet from spills. Shoe
covers prevent the tracking of
contaminants out of the work

area.
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Operational Plan: Step-by-Step Handling
Procedures

All work with Rubropunctamine must be conducted in a designated area within a certified
chemical fume hood to minimize inhalation exposure.

Step 1: Preparation

Ensure the chemical fume hood is functioning correctly.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment and reagents before handling the compound.

Don all required PPE as specified in the table above.
Step 2: Handling Powdered Rubropunctamine
» Handle the solid compound in a chemical fume hood.

o Use a spatula or other appropriate tools to weigh and transfer the powder. Avoid creating
dust.

o If creating a stock solution, add the solvent to the vial containing the powder slowly to avoid
splashing.

Step 3: Handling Rubropunctamine Solutions

 All manipulations of solutions should be performed in a chemical fume hood.
o Use appropriate pipettes and containers to transfer liquids.

e Cap all containers tightly when not in use.

Step 4: Post-Handling

o Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol)
followed by a cleaning agent.
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o Carefully remove and dispose of all disposable PPE in the designated hazardous waste
container.

e Wash hands thoroughly with soap and water after removing gloves.
Disposal Plan
All waste contaminated with Rubropunctamine must be treated as hazardous chemical waste.

e Solid Waste: Contaminated consumables (e.g., pipette tips, tubes, gloves, bench paper)
must be collected in a clearly labeled, sealed hazardous waste container.

 Liquid Waste: All liquid waste containing Rubropunctamine should be collected in a
designated, sealed, and clearly labeled hazardous waste container. Do not dispose of
Rubropunctamine solutions down the drain.

o Empty Containers: Empty containers that held Rubropunctamine should be triple-rinsed
with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid
waste[2]. After rinsing, the container can be disposed of as regular lab glass or plastic waste.

Experimental Protocols

Extraction and Purification of Rubropunctamine from Monascus purpureus
This protocol is a general guideline based on published methods[3][4].
o Fermentation: Culture Monascus purpureus in a suitable broth medium.

o Extraction: After fermentation, harvest the mycelia by filtration. Extract the pigments from the
mycelia using an appropriate solvent, such as ethanol. The extraction of red pigments can be
influenced by the pH of the solvent; acidified ethanol (pH 2 or 4) is sometimes used to
prevent the conversion of orange pigments to red pigments[4].

 Purification: The crude extract can be purified using a combination of techniques:
o Thin-Layer Chromatography (TLC): To identify the presence of Rubropunctamine.

o Column Chromatography: Using silica gel to separate the different pigments.
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o High-Performance Liquid Chromatography (HPLC): For final purification to obtain high-
purity Rubropunctamine.

PTP1B Inhibition Assay

Protein Tyrosine Phosphatase 1B (PTP1B) is a negative regulator of the insulin signaling
pathway. The following is a general protocol to assess the inhibitory effect of
Rubropunctamine on PTP1B activity.

o Reaction Mixture: Prepare a reaction buffer (e.g., 50 mM citrate, pH 6.0, 0.1 M NaCl, 1 mM
DTT, and 1 mM EDTA).

 Incubation: In a 96-well plate, add the reaction buffer, human recombinant PTP1B enzyme,
and varying concentrations of Rubropunctamine.

e Substrate Addition: Initiate the reaction by adding a substrate such as p-nitrophenyl
phosphate (pNPP).

o Measurement: Incubate the plate at 37°C. The reaction is stopped by adding NaOH, and the
absorbance is measured at 405 nm to quantify the amount of p-nitrophenol produced.

o Data Analysis: The inhibitory activity of Rubropunctamine is determined by comparing the
enzyme activity in the presence of the compound to the control (enzyme without inhibitor).
The IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%) can then
be calculated.

Quantitative Data

Biological Activity Test System Result

Inhibition of Epstein-Barr virus )
ICso0: 433 mol ratio/32 pmol

early antigen (EBV-EA) TPA-induced in vitro assay
o TPA[1]
activation
o o TPA-induced inflammation in
Anti-inflammatory activity IDso: 0.32 mg/ear[1]

mice
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Biosynthesis of Rubropunctamine

Biosynthesis of Rubropunctamine
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Caption: Simplified biosynthesis of Rubropunctamine.

Insulin Signaling Pathway and PTP1B Inhibition
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Insulin Signaling Pathway and PTP1B Inhibition
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Caption: Rubropunctamine inhibits PTP1B, a negative regulator of insulin signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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